Cas no 902249-02-9 (4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide)
4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2,5-dimethyl-N-(2-pyridinylmethyl)benzenesulfonamide
- 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
-
- Inchi: 1S/C14H15BrN2O2S/c1-10-8-14(11(2)7-13(10)15)20(18,19)17-9-12-5-3-4-6-16-12/h3-8,17H,9H2,1-2H3
- InChI Key: UQGWAKNHKCDJQE-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(NCC1C=CC=CN=1)C1C(C)=CC(=C(C)C=1)Br
4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3293-0213-2μmol |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-5μmol |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-10μmol |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-20μmol |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-1mg |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-2mg |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-3mg |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-4mg |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-5mg |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3293-0213-10mg |
4-bromo-2,5-dimethyl-N-[(pyridin-2-yl)methyl]benzene-1-sulfonamide |
902249-02-9 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide
Recent Advances in the Study of 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS: 902249-02-9)
The compound 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS: 902249-02-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique bromo-dimethyl and pyridinylmethyl substituents, has been explored for its biological activity, particularly in the context of enzyme inhibition and targeted drug design. Recent studies have focused on elucidating its molecular interactions, pharmacokinetic properties, and potential as a lead compound for further development.
One of the key areas of research has been the compound's role as a sulfonamide-based inhibitor. Sulfonamides are well-known for their ability to bind to enzymes such as carbonic anhydrases and matrix metalloproteinases, which are implicated in various diseases including cancer and inflammatory disorders. Preliminary in vitro studies on 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide have demonstrated promising inhibitory activity against specific isoforms of these enzymes, suggesting its potential as a scaffold for designing more potent and selective inhibitors.
In addition to its enzyme inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry have provided insights into its metabolic stability and bioavailability. These findings are critical for assessing its suitability as a drug candidate, particularly in terms of absorption, distribution, metabolism, and excretion (ADME) characteristics. Early results indicate moderate metabolic stability, with potential for optimization through structural modifications.
Another notable aspect of the research on 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide is its application in targeted drug delivery systems. The presence of the pyridinylmethyl group offers a handle for conjugation with nanoparticles or other drug delivery platforms, enabling precise targeting of diseased tissues. Recent experiments have demonstrated the feasibility of such conjugates in preclinical models, highlighting the compound's versatility in modern drug development strategies.
Despite these promising findings, challenges remain in the development of 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive in vivo studies. Furthermore, the synthesis of this compound, while feasible, requires optimization to improve yield and scalability for large-scale production. Ongoing research aims to tackle these challenges while exploring new applications in areas such as antimicrobial therapy and neurodegenerative disease treatment.
In conclusion, 4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide (CAS: 902249-02-9) represents a promising candidate in the field of medicinal chemistry, with diverse potential applications ranging from enzyme inhibition to targeted drug delivery. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for future clinical applications.
902249-02-9 (4-bromo-2,5-dimethyl-N-(pyridin-2-yl)methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)